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Compound of Interest

Compound Name: Ea-230

Cat. No.: B1671030

Technical Support Center: Ea-230

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of Ea-230, a
synthetic oligopeptide with anti-inflammatory properties.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for Ea-230 powder?

For long-term stability, Ea-230 in powder form should be stored at -80°C, where it can be kept
for up to 2 years.[1] A shorter storage period of 1 year is recommended if stored at -20°C.[1] It
is crucial to store the powder in a sealed container, away from moisture.[1]

Q2: How should | store Ea-230 once it is dissolved in a solvent?

When dissolved in a solvent such as DMSO, Ea-230 solutions should be stored under sealed
conditions and protected from moisture.[1] For optimal stability, it is recommended to store the
solution at -80°C for up to 6 months.[1] If stored at -20°C, the solution should be used within 1
month.

Q3: Can | store Ea-230 at room temperature?

Shipping of Ea-230 within the continental US may be done at room temperature; however, this
Is not recommended for long-term storage. For maintaining the integrity and activity of the
compound, adherence to the recommended low-temperature storage conditions is critical.
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Q4: What are the signs of Ea-230 degradation?

While visual inspection is not a definitive measure of stability, any change in the physical
appearance of the white to off-white solid, such as discoloration or clumping, may indicate
degradation. For experimental purposes, it is recommended to use freshly prepared solutions
or aliquots that have been stored appropriately to ensure the compound's efficacy.

Q5: What is the appearance and molecular formula of Ea-230?

Ea-230 is a white to off-white solid. Its molecular formula is C15H27N506, and it has a
molecular weight of 373.40.

Data Presentation: Storage Conditions & Stability

Storage . . .-
Form Storage Duration Special Conditions
Temperature

Sealed storage, away
Powder -80°C 2 years )
from moisture

Sealed storage, away

-20°C 1 year ]
from moisture
Sealed storage, away
In Solvent -80°C 6 months )
from moisture
Sealed storage, away
-20°C 1 month

from moisture

Experimental Protocols

Protocol for Reconstitution of Ea-230

» Preparation: Before opening, allow the vial of Ea-230 powder to equilibrate to room
temperature for at least 20 minutes. This minimizes the condensation of moisture.

» Solvent Selection: A common solvent for Ea-230 is DMSO, in which it is soluble up to 125
mg/mL (334.76 mM). Note that ultrasonic assistance may be required for complete
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dissolution. It is highly recommended to use newly opened, anhydrous DMSO as the
compound is hygroscopic.

o Reconstitution: Add the appropriate volume of the selected solvent to the vial containing the
Ea-230 powder to achieve the desired stock concentration.

e Mixing: Gently vortex or sonicate the vial until the powder is completely dissolved.

» Aliquoting and Storage: For ease of use and to avoid repeated freeze-thaw cycles, it is
advisable to aliquot the stock solution into smaller, single-use volumes. Store these aliquots
at -80°C for up to 6 months or at -20°C for up to 1 month.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1671030?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671030?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 1. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Ea-230 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1671030#ea-230-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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